Cas no 1050509-33-5 (N-(2-Chloroethyl)adamantan-2-amine hydrochloride)

• Product Name: N-(2-Chloroethyl)adamantan-2-amine hydrochloride
• CAS No: 1050509-33-5
• MF: C₁₂H₂₁Cl₂N
• MW: 250.20784163475
• CID: 4678920
• Update Time: 2025-05-21

N-(2-Chloroethyl)adamantan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-chloroethyl)adamantan-2-amine hydrochloride
• N-(2-Chloroethyl)tricyclo[3.3.1.1>3,7>]decan-2-amine (HCl)
• N-(2-Chloroethyl)adamantan-2-amine hydrochloride

• Inchi： 1S/C12H20ClN.ClH/c13-1-2-14-12-10-4-8-3-9(6-10)7-11(12)5-8;/h8-12,14H,1-7H2;1H
• InChI Key： ZCGNWHAWSBCBPT-UHFFFAOYSA-N
• SMILES： ClCCNC1C2CC3CC(C2)CC1C3.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Topological Polar Surface Area: 12

Additional information on N-(2-Chloroethyl)adamantan-2-amine hydrochloride

N-(2-Chloroethyl)adamantan-2-amine Hydrochloride (CAS 1050509-33-5): A Versatile Adamantane Derivative with Emerging Applications

The chemical compound N-(2-Chloroethyl)adamantan-2-amine hydrochloride (CAS 1050509-33-5) represents an important derivative in the adamantane family, combining the unique structural properties of adamantane with functional amine and chloroethyl groups. This adamantane-based compound has garnered significant attention in pharmaceutical research and material science due to its distinctive three-dimensional cage-like structure and versatile chemical reactivity.

Structurally, N-(2-Chloroethyl)adamantan-2-amine hydrochloride features the characteristic diamondoid framework of adamantane, with a chloroethylamine substituent at the 2-position. The hydrochloride salt form enhances its stability and solubility, making it particularly valuable for various applications. The adamantane core contributes exceptional thermal stability and lipophilicity, while the chloroethylamine moiety provides reactive sites for further chemical modifications.

Recent studies highlight the growing importance of N-(2-Chloroethyl)adamantan-2-amine HCl in medicinal chemistry. Researchers are particularly interested in its potential as a building block for CNS-active compounds, given adamantane's known ability to cross the blood-brain barrier. The compound's structural features make it a promising candidate for developing novel neurological therapeutics, with several research groups investigating its derivatives for potential applications in neurodegenerative diseases.

In material science, CAS 1050509-33-5 serves as a valuable precursor for creating advanced polymers and dendrimers. The rigid adamantane core can impart exceptional mechanical properties to resulting materials, while the reactive chloroethyl group enables controlled polymerization. These characteristics have led to exploration of this compound in developing high-performance coatings and nanostructured materials with enhanced thermal and chemical resistance.

The synthesis of N-(2-Chloroethyl)adamantan-2-amine hydrochloride typically involves multi-step organic reactions starting from adamantane or its derivatives. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in pharmaceutical manufacturing. Analytical characterization typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC to ensure product quality.

Market trends indicate increasing demand for specialized adamantane derivatives like 1050509-33-5, driven by expanding applications in both life sciences and advanced materials. Suppliers are responding with improved production scales and purity grades to meet diverse research needs. The compound's commercial availability has significantly improved in recent years, though it remains a specialty chemical with pricing reflecting its technical complexity.

From a safety perspective, proper handling of N-(2-Chloroethyl)adamantan-2-amine HCl requires standard laboratory precautions. While not classified as extremely hazardous, its reactive groups necessitate appropriate personal protective equipment and proper ventilation during use. Storage recommendations typically suggest cool, dry conditions in tightly sealed containers to maintain stability.

Future research directions for CAS 1050509-33-5 include exploring its potential in drug delivery systems, where the adamantane structure could enhance formulation stability. Additionally, materials scientists are investigating its use in creating novel supramolecular architectures with precisely controlled properties. These developments align with current scientific priorities in targeted therapeutics and smart materials design.

For researchers working with N-(2-Chloroethyl)adamantan-2-amine hydrochloride, several key considerations emerge. The compound's solubility profile varies significantly between organic solvents and aqueous systems, requiring careful solvent selection for specific applications. Its stability under various pH conditions should be verified for each intended use case, particularly in biological applications where decomposition could affect results.

In conclusion, 1050509-33-5 represents a chemically intriguing and practically valuable adamantane derivative with growing importance across multiple scientific disciplines. Its unique combination of structural features and reactivity continues to inspire innovative applications, from pharmaceutical development to advanced material engineering. As research into adamantane chemistry progresses, this compound is likely to play an increasingly prominent role in scientific advancements.